methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol
• IUPAC Name: methyl 5-amino-1-(2-methyl-6-phenoxypyrimidin-4-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C16H15N5O3/c1-10-19-13(21-15(17)12(9-18-21)16(22)23-2)8-14(20-10)24-11-6-4-3-5-7-11/h3-9H,17H2,1-2H3
• InChI Key: CNTAWOQMFCWXKC-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)OC2=CC=CC=C2)N3C(=C(C=N3)C(=O)OC)N

Description

Methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate, also known as MAP, is a chemical compound that has gained significant attention in the field of scientific research. MAP belongs to the class of pyrazole-based compounds and has been extensively studied for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate involves the inhibition of certain enzymes, such as protein kinases and phosphodiesterases. methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate binds to the active site of these enzymes, preventing their activity and thereby affecting various cellular processes. Additionally, methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been found to induce apoptosis in certain cancer cells, which is mediated through the activation of certain signaling pathways.
Biochemical and Physiological Effects:
methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and induce apoptosis in these cells. Additionally, methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been found to exhibit anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has also been shown to affect various cellular processes, such as cell cycle progression and DNA synthesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a valuable tool compound for studying the mechanism of action of these enzymes. Additionally, the synthesis of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been optimized to yield a high purity product with a good yield. However, one of the limitations of using methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate is its potential toxicity, which may limit its use in certain experiments.

Future Directions

The potential applications of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate in various scientific fields make it an interesting compound for future research. Some of the future directions for research on methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate include:
1. Studying the structure-activity relationship of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate and its analogs to develop more potent inhibitors of certain enzymes.
2. Investigating the potential use of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate in the treatment of various diseases, such as cancer and inflammatory diseases.
3. Studying the mechanism of action of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate in more detail to understand its effects on various cellular processes.
4. Developing new synthetic routes for the production of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate and its analogs to improve the yield and purity of the compounds.
5. Investigating the potential use of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate in combination with other drugs for the treatment of certain diseases.
Conclusion:
In conclusion, methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate is a pyrazole-based compound that has gained significant attention in the field of scientific research. Its potent inhibitory activity against certain enzymes and potential applications in various scientific fields make it an interesting compound for future research. The synthesis method of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been optimized to yield a high purity product with a good yield. However, its potential toxicity may limit its use in certain experiments. Future research on methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate should focus on understanding its mechanism of action in more detail and investigating its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate involves a multi-step reaction process. The starting material for the synthesis is 6-bromo-2-methyl-4-phenoxypyrimidine, which is reacted with 4-aminopyrazole to form the intermediate compound. This intermediate is then reacted with methyl chloroformate to yield the final product, methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate. The synthesis of methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

Methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and biological research. methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been found to exhibit potent inhibitory activity against certain enzymes, such as protein kinases and phosphodiesterases, which are involved in various cellular processes. methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has also been studied for its potential anticancer and anti-inflammatory properties. Additionally, methyl 5-amino-1-(2-methyl-6-phenoxy-4-pyrimidinyl)-1H-pyrazole-4-carboxylate has been used as a tool compound in various biological studies to understand the mechanism of action of certain enzymes and proteins.